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Abstract

The atomic nucleus, conventionally depicted as spherical or ellipsoidal, can adopt more exotic,
asymmetric configurations. Among the most compelling of these is the pear-shaped, or
octupole-deformed, nucleus. The radionuclide Radium-224 (?2*Ra) stands as a key example of
this phenomenon, exhibiting a stable pear shape arising from strong octupole correlations in its
nuclear structure.[1][2] This deformation is not merely a nuclear curiosity; it has profound
implications for fundamental physics, particularly in the search for physics beyond the Standard
Model. The asymmetric charge distribution within a pear-shaped nucleus is predicted to amplify
the observable effects of a permanent electric dipole moment (EDM), a signature of time-
reversal and charge-parity symmetry violation.[3][4] Understanding the structure of 224Ra is
therefore of paramount importance. This guide provides a technical overview of the theoretical
underpinnings, experimental verification, and quantitative data associated with the pear-shaped
nucleus of Radium-224.

Theoretical Framework: The Origin of the Pear
Shape

The deviation of a nucleus from a perfect sphere is described by a multipole expansion of the
nuclear surface. While quadrupole deformation (32) accounts for spheroidal (rugby ball or
discus-like) shapes, the pear shape is a consequence of reflection-asymmetric, or octupole,
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deformation (33).[3] This octupole deformation is driven by long-range octupole-octupole
interactions between nucleons.[3]

Theoretical models that successfully predict the pear shape in nuclei like 24Ra include:

e Quadrupole-Octupole Collective Model (QOCM): This model describes the nucleus as a
collective body with degrees of freedom corresponding to both quadrupole and octupole
vibrations and rotations. The Hamiltonian in this model includes terms for the kinetic energy
of rotation and vibration, as well as a potential energy surface that depends on the
deformation parameters (32 and 3s. For nuclei like 224Ra, the potential energy surface exhibits
a minimum at a non-zero value of (33, indicating a stable octupole deformation.[5]

» Relativistic Mean-Field (RMF) Models: These models describe the nucleus as a system of
Dirac nucleons interacting through the exchange of mesons.[6][7] By calculating the total
energy of the nucleus for different shapes, these self-consistent models can predict the
ground-state deformation. For nuclei in the mass region of 24Ra, RMF calculations predict a
ground state with significant octupole deformation.[1][8]

The interplay between single-particle shell effects and collective correlations is crucial. The
presence of orbitals with orbital and total angular momentum differing by Al = 3 and Aj = 3 near
the Fermi surface for both protons and neutrons enhances octupole correlations.[9] For 224Ra,
with 88 protons and 136 neutrons, these conditions are met, leading to a stable pear-shaped
intrinsic state.

Relativistic Mean-Field Model

Effective Lagrangian Input for Self-Consistent Determines Ground-State Reveals Predicted Pear-Shaped
(Nucleons, Mesons) Energy Calculation Energy vs. Deformation Ground State

Quadrupole-Octupole Collective Model

Collective Hamiltonian Depends on Potential Energy Surface Exhibits Energy Minimum Indicates Predicted Stable
(Kinetic + Potential Energy) V(B2, B3) atBs#0 Pear Shape

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://physicsworld.com/a/nuclear-physics-goes-pear-shaped/
https://physicsworld.com/a/nuclear-physics-goes-pear-shaped/
https://arxiv.org/abs/1711.04597
https://d-nb.info/1125119152/34
https://www.researchgate.net/publication/223295185_Relativistic_mean_field_theory_for_finite_nuclei
https://www.researchgate.net/publication/349159817_Quadrupole-octupole_coupling_and_the_onset_of_octupole_deformation_in_actinides
https://arxiv.org/abs/2102.04641
https://web-docs.gsi.de/~wolle/TELEKOLLEG/KERN/LECTURE/Wollersheim/PAPERS/NPA556.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: Theoretical models predicting the pear shape of Radium-224.

Experimental Verification: Coulomb Excitation

The definitive experimental evidence for the pear shape of 22Ra comes from low-energy
Coulomb excitation experiments.[3] This technique uses the electromagnetic interaction
between a projectile and a target nucleus to excite the nucleus to higher energy states without
the complication of nuclear forces.[10] The probabilities of these excitations are sensitive to the
electromagnetic moments, and thus the shape, of the nucleus.

Enhanced electric octupole (E3) and electric dipole (E1) transition probabilities are the key
signatures of stable octupole deformation.[9] An enhanced E3 transition is a direct measure of
the collective octupole moment, while an enhanced E1 transition arises from the separation of
the center of charge from the center of mass in the pear-shaped nucleus.[11]

Experimental Protocol: The REX-ISOLDE Experiment

The landmark experiment that confirmed the pear shape of 24Ra was conducted at the REX-
ISOLDE facility at CERN.[12] The protocol can be summarized as follows:

e Production of Radium-224: A high-energy proton beam (1.4 GeV) from the CERN Proton
Synchrotron Booster was directed onto a thick uranium carbide (UCx) target. Spallation
reactions in the target produced a variety of radioactive isotopes, including 24Ra.[12]

o |sotope Separation and lonization: The produced isotopes were extracted from the target
and ionized. The 224Ra ions were then selected using the ISOLDE mass separator.

o Post-Acceleration: The selected 24Ra ions were injected into the REX (Radioactive beam
EXperiment) post-accelerator, where their energy was increased to 2.83 MeV per nucleon.
[12]

» Coulomb Excitation: The accelerated 2*Ra beam was directed onto secondary targets,
typically thin foils of materials like 8°Ni, 114Cd, or 12°Sn.[12] At this energy, the nuclei interact
purely through the Coulomb force.
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» Detection of De-excitation Gamma Rays: The 22%Ra nuclei, excited to higher energy levels by
the Coulomb interaction, de-excite by emitting gamma rays. These gamma rays were
detected by the MINIBALL spectrometer, a highly efficient array of segmented high-purity
germanium detectors surrounding the target.[3]

» Particle Detection: The scattered 22*Ra projectiles and target recoils were detected in
coincidence with the gamma rays using a double-sided silicon strip detector. This allows for
event-by-event Doppler correction of the gamma-ray energies, which is crucial for achieving

good energy resolution.

o Data Analysis: The measured gamma-ray yields were analyzed using the coupled-channels
Coulomb excitation code GOSIA.[9] This code performs a least-squares fit to the
experimental data to extract the E1, E2, and E3 matrix elements, which quantify the

transition probabilities.
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Figure 2: Experimental workflow for the Coulomb excitation of Radium-224.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1233503?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Data and Results

The analysis of the Coulomb excitation data for 224Ra provides quantitative values for its
nuclear structure properties. These include the energies of its excited states and the reduced
transition probabilities (B(EA) values) between them.

Nuclear Properties of Radium-224

The following table summarizes the key ground-state properties of the 24Ra nucleus.

Property Value Reference(s)
Proton Number (2) 88 [13]

Neutron Number (N) 136 [13]

Mass Number (A) 224 [13]

Half-life (T1/2) 3.6316 (23) days [13][14]

Spin and Parity (J*1T) 0+ [13]

Binding Energy 1720.311 (3) MeV [15]

Decay Mode a decay to 2°Rn (100%) [13]

Energy Levels and Transition Probabilities

The pear shape of 24Ra is reflected in its level scheme, which features a ground-state positive-
parity band (0*, 2+, 4%, ...) interleaved with a low-lying negative-parity band (1-, 3=, 57, ...). The
strong E1 and E3 transitions connecting these bands are the hallmark of stable octupole
deformation.
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Transition .
. . Transition B(EA) Value Reference(s
Initial State Final State Energy
Type (W.u.) )

(keV)
2+ 0+ 84.5 E2 80 (3) [16]
4+ 2% 159.5 E2 129 (7) [16]
1- 0+ 216.0 E1l 2.1 (3)x 103 [16]
3- o+ 290.1 E3 42 (3) [16][17]
3- 2+ 205.6 El 1.8 (3) x 103  [16]
5- 4+ - E1l 2.3 (4)x 103 [16]

Note: W.u. stands for Weisskopf units, a standard single-particle estimate for transition rates.

Deformation Parameters

The collective properties of the nucleus can be described by deformation parameters. For
224Ra, both quadrupole (32) and octupole (33) deformation parameters are significant.

Parameter Value Reference(s)
Quadrupole Deformation ([32) ~0.15 [1]
Octupole Deformation (33) ~0.10 [1]

Implications for Drug Development and
Fundamental Science

The unique nuclear structure of 24Ra has implications beyond fundamental physics.

o Targeted Alpha Therapy: Radium-224 is the parent isotope of a cascade of alpha-emitting
daughters. This decay chain makes it a potent candidate for targeted alpha therapy (TAT) in
oncology. The high linear energy transfer and short range of alpha particles allow for precise
targeting and destruction of cancer cells while minimizing damage to surrounding healthy

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.researchgate.net/publication/236665485_Studies_of_pear-shaped_nuclei_using_accelerated_radioactive_beams
https://www.researchgate.net/publication/236665485_Studies_of_pear-shaped_nuclei_using_accelerated_radioactive_beams
https://www.researchgate.net/publication/236665485_Studies_of_pear-shaped_nuclei_using_accelerated_radioactive_beams
https://www.researchgate.net/publication/236665485_Studies_of_pear-shaped_nuclei_using_accelerated_radioactive_beams
https://www.researchgate.net/publication/307736984_Do_nuclei_go_pear-shaped_Coulomb_excitation_of_220Rn_and_224Ra_at_REX-ISOLDE_CERN
https://www.researchgate.net/publication/236665485_Studies_of_pear-shaped_nuclei_using_accelerated_radioactive_beams
https://www.researchgate.net/publication/236665485_Studies_of_pear-shaped_nuclei_using_accelerated_radioactive_beams
https://www.researchgate.net/publication/349159817_Quadrupole-octupole_coupling_and_the_onset_of_octupole_deformation_in_actinides
https://www.researchgate.net/publication/349159817_Quadrupole-octupole_coupling_and_the_onset_of_octupole_deformation_in_actinides
https://www.benchchem.com/product/b1233503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

tissue. A thorough understanding of the nuclear properties of 24Ra and its daughters is
essential for accurate dosimetry and the development of effective radiopharmaceuticals.

e Probing the Standard Model: The enhanced sensitivity of pear-shaped nuclei to a permanent
EDM provides a unique window into physics beyond the Standard Model.[4] The existence of
an EDM would be a direct signature of CP violation, a necessary ingredient to explain the
observed matter-antimatter asymmetry in the universe. Experiments aiming to measure the
EDM of radium atoms rely heavily on the detailed nuclear structure information presented
here to interpret their results.[3]

Conclusion

Radium-224 possesses a nucleus with a stable pear shape, a manifestation of strong octupole
correlations. This has been robustly confirmed by Coulomb excitation experiments, which have
guantified the enhanced E1 and E3 transition strengths that are the signatures of this exotic
deformation. The detailed knowledge of the energy levels, transition probabilities, and
deformation parameters of 22*Ra provides a critical benchmark for nuclear structure theories.
Furthermore, these properties are not only fundamental to our understanding of the nuclear
force but also have significant implications for the development of novel cancer therapies and
the ongoing search for new physics that could explain some of the deepest mysteries of our
universe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Studies of pear-shaped nuclei using accelerated radioactive beams - PubMed
[pubmed.ncbi.nim.nih.gov]

3. physicsworld.com [physicsworld.com]

4. tsapps.nist.gov [tsapps.nist.gov]

5. [1711.04597] Rotational bands in Quadrupole-Octupole Collective Model [arxiv.org]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=931098
https://physicsworld.com/a/nuclear-physics-goes-pear-shaped/
https://www.benchchem.com/product/b1233503?utm_src=pdf-body
https://www.benchchem.com/product/b1233503?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/349159817_Quadrupole-octupole_coupling_and_the_onset_of_octupole_deformation_in_actinides
https://pubmed.ncbi.nlm.nih.gov/23657348/
https://pubmed.ncbi.nlm.nih.gov/23657348/
https://physicsworld.com/a/nuclear-physics-goes-pear-shaped/
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=931098
https://arxiv.org/abs/1711.04597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. d-nb.info [d-nb.info]
7. researchgate.net [researchgate.net]

8. [2102.04641] Quadrupole-octupole coupling and the onset of octupole deformation in
actinides [arxiv.org]

9. web-docs.gsi.de [web-docs.gsi.de]

10. web-docs.gsi.de [web-docs.gsi.de]

11. web-docs.gsi.de [web-docs.gsi.de]

12. DSpace [lirias2repo.kuleuven.be]

13. Radium-224 - isotopic data and properties [chemlin.org]

14. Ra-224 activity, half-life, and 241 keV gamma ray absolute emission intensity: A NIST-
NPL bilateral comparison - PubMed [pubmed.ncbi.nim.nih.gov]

15. atom.kaeri.re.kr [atom.kaeri.re.kr]
16. researchgate.net [researchgate.net]
17. researchgate.net [researchgate.net]

To cite this document: BenchChem. [The Pear-Shaped Nucleus of Radium-224: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233503#pear-shaped-nucleus-structure-of-radium-
224]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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